Cas no 2940944-84-1 (Tert-butyl 8-oxo-2-azaspiro[4.5]dec-6-ene-2-carboxylate)

• Product Name: Tert-butyl 8-oxo-2-azaspiro[4.5]dec-6-ene-2-carboxylate
• CAS No: 2940944-84-1
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6800707
• PubChem ID: 169449206
• Update Time: 2025-06-30

Tert-butyl 8-oxo-2-azaspiro[4.5]dec-6-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 8-OXO-2-AZASPIRO[4.5]DEC-6-ENE-2-CARBOXYLATE
• 2940944-84-1
• F98306
• Tert-butyl 8-oxo-2-azaspiro[4.5]dec-6-ene-2-carboxylate

• Inchi： 1S/C14H21NO3/c1-13(2,3)18-12(17)15-9-8-14(10-15)6-4-11(16)5-7-14/h4,6H,5,7-10H2,1-3H3
• InChI Key： NDLRTIAQWGUBSP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C=CC(CC2)=O)C1)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 8-oxo-2-azaspiro[4.5]dec-6-ene-2-carboxylate

Introduction to Tert-butyl 8-oxo-2-azaspiro[4.5]dec-6-ene-2-carboxylate (CAS No. 2940944-84-1)

Tert-butyl 8-oxo-2-azaspiro[4.5]dec-6-ene-2-carboxylate (CAS No. 2940944-84-1) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its intriguing spirocyclic framework and potential biological activities. This compound belongs to the spirocyclic azine class, characterized by a rigid spiro core that links two heterocyclic rings, providing a scaffold with high conformational stability and tunable electronic properties. The presence of a tert-butyl group at the carboxylate position enhances lipophilicity, making it an attractive candidate for drug design and development.

The spiro[4.5]decane backbone of this molecule introduces a fascinating structural motif that has been explored for its pharmacological potential. Spirocyclic compounds are known for their ability to mimic natural product scaffolds, which often exhibit remarkable biological activities. The 8-oxo-2-azaspiro[4.5]dec-6-ene core suggests a potential interaction with biological targets such as enzymes or receptors, owing to its rigid conformation and the presence of nitrogen-rich heterocycles, which are common in bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The tert-butyl 8-oxo-2-azaspiro[4.5]dec-6-ene-2-carboxylate scaffold has been investigated for its potential as a kinase inhibitor, given the prevalence of spirocyclic structures in known kinase modulators. Studies suggest that the spiro core can effectively occupy binding pockets in protein targets, while the electron-deficient nitrogen atoms participate in hydrogen bonding or salt bridge interactions, enhancing binding affinity.

In addition to its kinase inhibition potential, this compound has been explored in the context of antimicrobial and anti-inflammatory applications. The spirocyclic azine moiety is known to exhibit structural rigidity, which can be advantageous for achieving high target specificity. Preliminary experimental studies have demonstrated that derivatives of this scaffold exhibit promising activity against certain bacterial strains, suggesting a role in developing novel antimicrobial agents.

The carboxylate group at the 2-position not only contributes to the compound's solubility but also provides a site for further functionalization, allowing chemists to tailor its properties for specific applications. For instance, coupling this compound with other bioactive moieties could lead to the development of hybrid molecules with enhanced therapeutic profiles. The tert-butyl group further enhances metabolic stability, making it a favorable candidate for oral administration in drug candidates.

From a synthetic perspective, Tert-butyl 8-oxo-2-azaspiro[4.5]dec-6-ene-2-carboxylate represents an excellent building block for constructing more complex molecules. Its spirocyclic structure can be accessed through multi-step organic synthesis involving ring-closing metathesis, cycloaddition reactions, or other transition-metal-catalyzed processes. The availability of this intermediate has facilitated rapid exploration of its derivatives by synthetic chemists.

The growing interest in spirocyclic compounds is also driven by their unique physicochemical properties, such as low polar surface area and favorable pharmacokinetic profiles. These attributes make them attractive for drug development pipelines aiming at oral bioavailability and reduced toxicity. The tert-butyl group, in particular, contributes to hydrophobicity while maintaining overall solubility, striking a balance that is often sought after in lead optimization.

In conclusion, Tert-butyl 8-oxo-2-azaspiro[4.5]dec-6-ene-2-carboxylate (CAS No. 2940944-84-1) is a structurally compelling compound with significant potential in medicinal chemistry and chemical biology. Its unique spirocyclic framework, combined with functional groups such as the tert-butyl carboxylate, positions it as a versatile scaffold for developing novel therapeutic agents targeting various biological pathways. Ongoing research continues to uncover new applications for this compound and its derivatives, underscoring its importance as a valuable chemical entity in modern drug discovery efforts.